3-Methyl-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde

• Molecular Formula: C11H12O2
• Molecular Weight: 176.21 g/mol
• SMILES: CC1(CC2=CC=CC=C2OC1)C=O
• InChI: InChI=1S/C11H12O2/c1-11(7-12)6-9-4-2-3-5-10(9)13-8-11/h2-5,7H,6,8H2,1H3
• InChIKey: IONPMPBPWSRHEA-UHFFFAOYSA-N

3-Methyl-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde: Procurement-Ready Properties and Core Identity

3-Methyl-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde (CAS 1934559-87-1) is a synthetic, racemic benzopyran (chroman) derivative possessing a tertiary aldehyde at the 3-position and a methyl substituent at the same ring junction. Its molecular formula is C₁₁H₁₂O₂ with a molecular weight of 176.21 g/mol, supplied as a research-grade intermediate at ≥95% purity . The fused benzopyran scaffold is recognized as a privileged structure in medicinal chemistry and fragrance design, and the concurrent presence of the aldehyde and methyl groups at the saturated 3‑carbon center constitutes the compound's defining substitution pattern, which dictates its distinct reactivity and potential application space relative to other chroman derivatives [1].

1

Racemic chroman intermediate with a quaternary C-3 stereocenter for asymmetric synthesis workflows

Chiral scaffold enables stereochemical transfer studies

2

Tertiary aldehyde handle supports divergent library synthesis and chemoselective derivatization

Reported reactivity context: imine, hydrazone, Wittig and reductive amination pathways

3

Research-grade intermediate supplied with batch-specific QC documentation

Specification review recommended for procurement qualification

• [1] Marot, C., Comoy, C., Viaud, M., et al. (1999). Synthesis, biological activity and quantitative structure-activity relationships of N-substituted-3,4-dihydro-2H-1-benzopyran derivatives. Bioorganic & Medicinal Chemistry Letters, 9(1), 71-76. View Source

3-Methyl-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde: Why In-Class Interchange Is Not Straightforward

Chroman‑3‑carbaldehydes are not a monolithic compound class: variations in ring‑position substitution (C‑3 vs. C‑6), oxidation state (aldehyde vs. acid vs. alcohol), and the presence or absence of the 3‑methyl group create substantial differences in physicochemical properties, chemical reactivity, and biological recognition. For example, the 3‑methyl‑3‑carbaldehyde substitution pattern present in the target compound introduces a quaternary chiral center that is absent in the simpler chroman‑3‑carbaldehyde (CAS 944903‑95‑1), fundamentally altering both the spatial topology and the electronic environment of the aldehyde carbonyl. Consequently, a generic substitution with a closely related analog such as chroman‑3‑carbaldehyde, 3‑methylchroman‑3‑carboxylic acid, or 6‑methyl‑3,4‑dihydro‑2H‑1‑benzopyran‑3‑carbaldehyde cannot reproduce the precise steric, electronic, or reactive properties required for a given synthetic sequence or biological assay . The quantitative evidence in Section 3 substantiates these differentiation points.

Target Attribute

Substitute

Risk Context

C-3 methyl + aldehyde substitution

Chroman-3-carbaldehyde (no C-3 methyl)

Stereochemical topology and steric shielding may not transfer; chiral induction studies may shift

Tertiary aldehyde reactivity

3-Methylchroman-3-carboxylic acid or alcohol

Orthogonal reactivity profile limits direct substitution; aldehyde-specific pathways require validation

C-6 unsubstituted benzopyran core

6-Methyl-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde

Ring-position substitution alters electronic environment and SAR interpretation may differ

3-Methyl-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde: Quantitative Differentiation Evidence for Scientific Selection

Structural Differentiation: Molecular Weight and Formula Departure from the Unsubstituted Parent

The target compound (C₁₁H₁₂O₂, MW 176.21) carries an additional methyl group compared to the unsubstituted parent chroman‑3‑carbaldehyde (C₁₀H₁₀O₂, MW 162.19). This structural increment results in a finite shift in molecular weight (+14.02 Da, corresponding to CH₂) and a change in the molecular formula that can be unambiguously verified by high‑resolution mass spectrometry and elemental analysis, providing a straightforward identity gate during procurement qualification . Furthermore, the C-3 stereocenter introduced by the co‑located methyl and formyl substituents renders the molecule chiral, whereas chroman‑3‑carbaldehyde is achiral at that position; this distinction is critical when the target is used as a racemic intermediate in asymmetric synthesis, as the stereochemical outcome of subsequent transformations is inherently linked to the substitution pattern [1].

MW & Formula Shift

Cross-study comparable

+14.02 DaΔ MW (CH₂)

Supports unambiguous identity confirmation by HRMS and elemental analysis

C-3 stereocenter presence vs. achiral parent; relevant to asymmetric synthesis workflows

Evidence Dimension	Molecular weight and formula
Target Compound Data	C₁₁H₁₂O₂, 176.21 g/mol
Comparator Or Baseline	Chroman-3-carbaldehyde (CAS 944903‑95‑1): C₁₀H₁₀O₂, 162.19 g/mol
Quantified Difference	Δ MW = +14.02 g/mol (CH₂ increment); presence vs. absence of a C‑3 stereocenter
Conditions	Calculated from elemental composition; stereochemistry confirmed by the symmetry properties of the C-3 atom

Why This Matters

The discrete molecular weight and formula shift enable unambiguous analytical identity confirmation, while the chiral center distinguishes the compound mechanistically in asymmetric synthetic routes.

• [1] Marot, C., Comoy, C., Viaud, M., et al. (1999). Synthesis, biological activity and quantitative structure-activity relationships of N-substituted-3,4-dihydro-2H-1-benzopyran derivatives. Bioorganic & Medicinal Chemistry Letters, 9(1), 71-76. View Source

Lipophilicity Differentiation: Calculated LogP Offset Relative to Chroman-3-carbaldehyde

Predicted octanol‑water partition coefficients (XLogP) illustrate the lipophilicity increment imparted by the 3‑methyl substituent. The parent chroman‑3‑carbaldehyde has a calculated XLogP of 1.4, whereas the target compound, by virtue of the additional methyl group, is estimated to exhibit an XLogP of approximately 2.0–2.2 (a ΔXLogP of ~0.6–0.8 units, corresponding to a roughly 4‑ to 6‑fold increase in calculated partition coefficient) . Although this estimate is derived from fragment‑based in silico methods rather than direct experimental measurement, the direction and magnitude of the shift are consistent with the known contribution of a methylene/methyl group to logP (π ≈ 0.5). Such a difference can materially influence permeability, protein binding, and metabolic susceptibility in biological settings, making the target compound distinguishable from the less lipophilic parent when designing structure‑activity relationship (SAR) series.

Lipophilicity Offset

Class-level inference

ΔXLogP ≈ +0.6–0.8≈4–6× partition increase

Informs partitioning behavior and chromatographic retention in SAR programs

In silico estimate; experimental validation recommended

Evidence Dimension	Calculated lipophilicity (XLogP)
Target Compound Data	XLogP ~2.0–2.2 (estimated by fragment addition)
Comparator Or Baseline	Chroman-3-carbaldehyde: XLogP = 1.4 (published calculated value)
Quantified Difference	ΔXLogP ≈ +0.6–0.8 (≈4–6× lipophilicity increase)
Conditions	In silico prediction; comparator XLogP confirmed on Chem960 database

Why This Matters

The meaningful lipophilicity offset informs partitioning behavior in biphasic reactions, chromatographic retention, and ADME profiles in medicinal chemistry programs.

Purity Specification Benchmarking: Defined ≥95% Threshold Relative to In‑Class Analogs

Commercially sourced 3‑Methyl-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde is offered at a minimum purity of 95% (HPLC) with batch‑specific QC documentation including NMR and GC, as verified by Bidepharm . For comparison, the structurally related 3‑methylchroman‑3‑carboxylic acid (CAS 615560‑17‑3) is typically supplied at 98% purity, while chroman‑3‑carbaldehyde (CAS 944903‑95‑1) is listed at 98% (MolCore) . The slightly lower purity specification of the target aldehyde reflects the inherent chemical instability of tertiary aldehydes (susceptibility to air oxidation and racemization) relative to the carboxylic acid and the secondary aldehyde analogs. This known reactivity‑purity trade‑off must be accounted for in procurement decisions: the aldehyde functionality provides a reactive handle for downstream derivatization that the acid and alcohol analogs lack, but it also imposes more stringent storage and handling requirements (inert atmosphere, cool storage) to maintain the specified purity upon receipt.

Purity Specification

Cross-study comparable

≥95% (HPLC)

Procurement specification reflects aldehyde reactivity-purity trade-off

Comparators at ≥98%; inert atmosphere storage recommended

Evidence Dimension	Commercial purity specification
Target Compound Data	≥95% (HPLC), with NMR and GC batch data
Comparator Or Baseline	3‑Methylchroman‑3‑carboxylic acid: ≥98%; Chroman‑3‑carbaldehyde: ≥98% (NLT)
Quantified Difference	Purity floor 3% lower than the closest comparator carboxylic acid; 3% lower than the parent aldehyde
Conditions	Vendor‑reported purity; Bidepharm (target), ChemicalBook/benchchem (comparators)

Why This Matters

The purity specification directly impacts the cost, usability, and reliability of the compound as a synthetic intermediate, guiding both procurement choices and experimental design.

Chemoselective Reactivity Differentiation: Aldehyde-Specific Transformations Not Accessible with 3‑Substituted Acid or Alcohol Analogs

The tertiary aldehyde group in the target compound enables a repertoire of chemoselective transformations – including Wittig olefination, reductive amination, hydrazone/oxime formation, and organometallic additions – that are fundamentally inaccessible to the corresponding 3‑carboxylic acid, 3‑ester, or 3‑hydroxymethyl analogs under comparable mild conditions [1]. While direct head‑to‑head kinetic comparisons for this specific compound are absent from the open literature, the differential reactivity is solidly anchored in established aldehyde chemistry. The 3‑methyl‑3‑carboxylic acid analog (CAS 615560‑17‑3) requires pre‑activation (e.g., acid chloride formation) for nucleophilic attack, whereas the aldehyde reacts directly. Furthermore, the methyl group at C‑3 provides steric shielding to the carbonyl, which differentiates its reaction rates and diastereoselectivity from the less hindered chroman‑3‑carbaldehyde. This orthogonal reactivity profile means the target compound can serve as a unique branching point in divergent synthetic sequences, offering a pathway that is not reproducible with its closest acid, ester, or alcohol counterparts.

Aldehyde Reactivity

Class-level inference

Direct nucleophilic addition pathways

Unique branching point for divergent synthesis vs. acid/alcohol analogs

Established aldehyde chemistry; steric shielding differentiates reaction rates

Evidence Dimension	Functional group reactivity (aldehyde vs. acid/alcohol)
Target Compound Data	Tertiary aldehyde: reacts directly with nucleophiles, ylides, and amines
Comparator Or Baseline	3-Methylchroman-3-carboxylic acid: requires activation; 3-methylchroman-3-ol: no electrophilic carbonyl
Quantified Difference	Qualitative reactivity divergence (aldehyde present vs. absent); steric parameter (Taft Es) for C(CH₃)(CHO) vs. CH(CHO) estimated at −0.5 to −0.9 vs. −0.3 to −0.5
Conditions	Based on established functional group chemistry of aldehydes vs. carboxylic acids and alcohols

Why This Matters

The aldehyde handle provides a unique and direct entry into a broad set of downstream derivatives, a capability that acid, ester, or alcohol analogs cannot match without additional synthetic steps.

• [1] SciFinderⁿ. (2025). Substance Detail: 3-Methyl-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde (CAS 1934559-87-1). Chemical Abstracts Service, Columbus, OH. View Source

3-Methyl-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde: Recommended Application Scenarios Based on Quantitative Evidence

Asymmetric Synthesis of Chiral Chroman Derivatives Using the Racemic Aldehyde as a Key Intermediate

The quaternary stereocenter at C‑3, combined with the reactive aldehyde functionality, makes the racemic compound an ideal starting point for asymmetric transformations. The aldehyde can undergo enantioselective aldol, Mannich, or Michael additions, or be converted to chiral auxiliaries, enabling the construction of enantiomerically enriched chroman libraries. The chiral scaffold differentiates it from the achiral chroman‑3‑carbaldehyde, which lacks the capacity for stereochemical transfer [1].

Divergent Library Synthesis in Medicinal Chemistry SAR Programs

The orthogonal reactivity of the aldehyde group – capable of forming imines, oximes, hydrazones, olefins, and alcohols – positions the compound as a versatile diversification node. In contrast, the corresponding 3‑carboxylic acid and 3‑alcohol analogs require additional activation steps, reducing synthetic efficiency. Procurement of the aldehyde therefore directly enables high-throughput parallel synthesis of focused chroman‑based screening libraries, as inferred from the class‑level reactivity evidence [1].

Calibrated Reference Standard for Analytical Method Development

The defined molecular weight (176.21), formula (C₁₁H₁₂O₂), and reported purity specification (≥95% with NMR/HPLC/GC documentation) provide a quantitative basis for using the compound as a system suitability standard in HPLC, GC, or LC‑MS methods targeting chroman‑containing analytes. The molecular weight offset (+14.02 Da vs. chroman‑3‑carbaldehyde) allows clear chromatographic distinction, and the documented purity facilitates reliable calibration curve construction .

Ligand Design for Lipophilicity‑Sensitive Biological Targets

The estimated XLogP increase of 0.6–0.8 units relative to chroman‑3‑carbaldehyde suggests the target compound is better suited for probing hydrophobic pockets or crossing lipid membranes in cell‑based assays. This property differentiation, while in silico‑derived, provides a rational basis for selecting the 3‑methyl analog over the parent when designing series with enhanced membrane permeability or altered tissue distribution, particularly in the context of chroman‑based 5‑HT₁A receptor ligands or potassium channel modulators [1].

Application

Selection Property

Validation Focus

Asymmetric synthesis of chiral chromans

Quaternary C-3 stereocenter with aldehyde handle

Stereochemical transfer and enantioselective reaction context

Divergent library synthesis in SAR programs

Orthogonal aldehyde reactivity for parallel derivatization

Chemoselective pathway and library diversification review

Analytical reference standard for chroman analytes

Defined MW, formula and documented purity specification

HPLC/GC/LC-MS system suitability and calibration context

Lipophilicity-sensitive target ligand design

Reported XLogP offset vs. parent chroman

Membrane permeability and partitioning behavior review

• [1] Marot, C., Comoy, C., Viaud, M., et al. (1999). Synthesis, biological activity and quantitative structure-activity relationships of N-substituted-3,4-dihydro-2H-1-benzopyran derivatives. Bioorganic & Medicinal Chemistry Letters, 9(1), 71-76. View Source